Cas no 1820687-64-6 (3-Iodoquinolin-6-amine)

• Product Name: 3-Iodoquinolin-6-amine
• CAS No: 1820687-64-6
• MF: C₉H₇IN₂
• MW: 270.069753885269
• CID: 4619395
• Update Time: 2025-11-01

3-Iodoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodoquinolin-6-amine
• 3-Iodoquinoline-6-amine
• VXC68764
• SB70020
• D74425

• Inchi： 1S/C9H7IN2/c10-7-3-6-4-8(11)1-2-9(6)12-5-7/h1-5H,11H2
• InChI Key： CZDACOUVNQXGFF-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=CC2=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Iodoquinolin-6-amine

Professional Introduction to 3-Iodoquinolin-6-amine (CAS No. 1820687-64-6)

3-Iodoquinolin-6-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 1820687-64-6, this compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of pharmacological applications. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties, making 3-Iodoquinolin-6-amine a promising candidate for further exploration in drug development.

The molecular structure of 3-Iodoquinolin-6-amine consists of a quinoline core substituted with an iodine atom at the 3-position and an amine group at the 6-position. This particular arrangement of functional groups imparts distinct chemical reactivity and biological interactions, which are critical for its potential therapeutic applications. The presence of the iodine atom enhances the electrophilicity of the quinoline ring, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the synthesis of complex organic molecules, including biologically active compounds.

In recent years, 3-Iodoquinolin-6-amine has been explored as a key intermediate in the synthesis of novel anticancer agents. Quinoline derivatives have shown promise in targeting various cancer pathways, particularly those involving tyrosine kinases and other enzymes overexpressed in tumor cells. The amine group at the 6-position of 3-Iodoquinolin-6-amine provides a versatile handle for further functionalization, allowing chemists to design molecules with enhanced selectivity and potency. For instance, recent studies have demonstrated the incorporation of this compound into kinase inhibitors, which exhibit significant activity against resistant cancer mutations.

Moreover, 3-Iodoquinolin-6-amine has been investigated for its potential role in antiviral research. The quinoline scaffold is known to interact with viral proteases and polymerases, inhibiting their activity and thereby preventing viral replication. Researchers have utilized 3-Iodoquinolin-6-amine as a precursor in developing novel antiviral drugs that target RNA viruses, including those responsible for influenza and hepatitis C. The iodine substituent facilitates further derivatization, enabling the creation of molecules with improved pharmacokinetic profiles.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The combination of an iodine atom and an amine group allows for multiple synthetic pathways, including nucleophilic substitution reactions and metal-catalyzed coupling reactions. These features are particularly useful in constructing heterocyclic frameworks that are prevalent in many biologically active natural products. For example, derivatives of 3-Iodoquinolin-6-amine have been used to synthesize analogs of antimalarial drugs like chloroquine and mefloquine, which have been crucial in combating drug-resistant strains of Plasmodium falciparum.

Recent advancements in computational chemistry have further enhanced the utility of 3-Iodoquinolin-6-amine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective drug candidates. These studies have identified key residues on target proteins that interact with the quinoline core and functional groups, guiding medicinal chemists in optimizing potency and selectivity. Additionally, virtual screening techniques have been employed to identify new derivatives of 3-Iodoquinolin-6-amine with improved pharmacological properties.

The synthesis of 3-Iodoquinolin-6-amine itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences with low yields and harsh reaction conditions. However, recent innovations have enabled more efficient synthetic routes, including one-pot reactions and catalytic methods that minimize byproduct formation. These advancements not only improve the scalability of producing 3-Iodoquinolin-6-amine but also enhance its accessibility for research purposes.

In conclusion,3-Iodoquinolin-6-amineseems poised to play a pivotal role in future pharmaceutical discoveries due to its versatile reactivity and potential biological activities. Its applications span across anticancer therapy, antiviral drug development,and synthetic organic chemistry,underscoring its importance as both a research tool and a lead compound for drug discovery programs. As our understanding of its chemical properties continues to evolve,so too will its contributions to advancing therapeutic interventions across multiple disease areas.